Cas no 325738-40-7 (N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide)

• Product Name: N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide
• CAS No: 325738-40-7
• MF: C₁₀H₉N₇O₃
• MW: 275.223560094833
• CID: 5922683
• PubChem ID: 3625890
• Update Time: 2025-05-20

N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide
• Z56773344
• F0543-0267
• 325738-40-7
• AKOS001028051
• SR-01000570835-1
• N'-(6-amino-5-nitropyrimidin-4-yl)isonicotinohydrazide
• SR-01000570835
• AB00668288-01

• Inchi： 1S/C10H9N7O3/c11-8-7(17(19)20)9(14-5-13-8)15-16-10(18)6-1-3-12-4-2-6/h1-5H,(H,16,18)(H3,11,13,14,15)
• InChI Key： GGPDHVQPMMGBSV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NNC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.07668717g/mol
• Monoisotopic Mass: 275.07668717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide

Introduction to N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide (CAS No. 325738-40-7)

N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and medicinal research. This compound, with the CAS number 325738-40-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates a pyridine core linked to a nitropyrimidine moiety, which makes it an intriguing candidate for further investigation.

The chemical formula of N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide can be represented as C₁₁H₁₀N₆O₂. This formula highlights the presence of multiple nitrogen atoms, which are crucial for its reactivity and potential biological activity. The nitropyrimidine group is particularly noteworthy, as it has been extensively studied for its role in various pharmacological applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitropyrimidine derivatives. These compounds have shown promise in several areas of medical research, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of both amino and nitro functional groups in N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide enhances its potential as a pharmacophore, making it a valuable scaffold for drug development.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The pyridine ring and the nitropyrimidine moiety work synergistically to modulate the activity of various enzymes and receptors. This specificity is crucial for developing drugs that can target specific diseases without causing unintended side effects.

Recent studies have demonstrated that derivatives of nitropyrimidine have the potential to inhibit key enzymes involved in cancer progression. For instance, research has shown that certain nitropyrimidine compounds can inhibit tyrosine kinases, which are overexpressed in many cancer cells. N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide, with its unique structural features, could be a promising candidate for further exploration in this area.

The synthesis of N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the nitropyrimidine precursor, followed by its reaction with hydrazine to form the carbohydrazide derivative. This synthetic route underscores the importance of precision and control in chemical reactions to ensure high yield and purity.

In addition to its potential applications in oncology, N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, this compound could offer new treatment options for patients suffering from these conditions.

The pharmacokinetic properties of N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide are also an important consideration in drug development. Studies have shown that this compound exhibits good solubility and stability under physiological conditions, which are essential factors for its absorption and distribution within the body. Furthermore, its metabolic profile suggests that it can be efficiently processed by the body without accumulating to toxic levels.

Another area where this compound shows promise is in antimicrobial applications. Antibiotic resistance is a growing concern worldwide, necessitating the development of new antimicrobial agents. Nitropyrimidine derivatives have been found to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide a potential candidate for developing novel antibiotics.

The role of computational chemistry in studying N'-(6-amino-5-nitropyrimidin-4-yl)pyridine-4-carbohydrazide cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. These methods also help in understanding the molecular interactions between the compound and its biological targets, providing valuable insights into its mechanism of action.

In conclusion, N'-(6-amino-5-nitropyrimidin-4-ylyl)pyridinecarbohydrazide (CAS No. 325738407) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development across various therapeutic areas. With ongoing research and advancements in computational chemistry, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.